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Compound of Interest

Compound Name: 3-Amino-2,4,6-triiodobenzoic acid

Cat. No.: B041005

An In-depth Technical Guide to 3-Amino-2,4,6-triiodobenzoic Acid

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 3-Amino-2,4,6-triilodobenzoic acid, tailored for researchers, scientists, and
professionals in drug development.

Physicochemical and Computed Properties

The fundamental properties of 3-Amino-2,4,6-triilodobenzoic acid are summarized in the
tables below, offering a clear comparison of its key characteristics.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C7HalsNO:2 [1112113114]

Molecular Weight 514.83 g/mol [L112][31[41[5]

Appearance Slightly yellow to tan powder [5][6]

_ . 190-199 °C (with

Melting Point B [51[7]

decomposition)
N ] 478.9 °C at 760 mmHg

Boiling Point ) [51[7]
(Predicted)

Density 2.748 - 3.02 g/cm?3 (estimate) [51[7]

Water Solubility

Insoluble

[5107]

pKa 1.50 + 0.10 (Predicted) [7]
3-amino-2,4,6-triiodobenzoic

IUPAC Name _ [1]
acid

CAS Number 3119-15-1 [2][6]

Table 2: Computed Properties
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Property Value Source(s)
XLogP3 2.7 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

T g
Rotatable Bond Count 1 [1]
Exact Mass 514.7376 Da [1]
Monoisotopic Mass 514.7376 Da [1]
Topological Polar Surface Area  63.3 A2 [1]
Heavy Atom Count 13 [1]
Complexity 214 [1]
Covalently-Bonded Unit Count 1 [1]

Experimental Protocols

Synthesis of 3-Amino-2,4,6-triiodobenzoic Acid from m-
Aminobenzoic Acid[8]

A common method for the synthesis of 3-Amino-2,4,6-triilodobenzoic acid involves the
iodination of m-aminobenzoic acid.[5]

Materials:

m-Aminobenzoic acid

30% Hydrochloric acid

lodine monochloride solution

20% Sodium chloride solution

Sodium metabisulfite
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40% Liquid alkali

Activated carbon

Procedure:

Add m-aminobenzoic acid to a reaction vessel.
Adjust the pH to 2-3 with 30% hydrochloric acid.

Add iodine monochloride solution mixed with a 20% sodium chloride solution to the reaction
vessel.

Stir the mixture at room temperature for 3 hours.

Slowly raise the temperature to 85-90°C and maintain for 5-6 hours. The reaction is complete
when the melting point of the solid is above 180°C.

Add an appropriate amount of sodium metabisulfite to remove any free iodine.
Filter the mixture and wash the filter cake with water to obtain the crude product.

To the crude product, add 40% liquid alkali and water to form the sodium salt, then heat to
60°C to dissolve.

Allow the solution to cool, and filter below 25°C to obtain lavender scale-like crystals.
Add the crystals to 5-6 times their weight in water and heat to 60-70°C.

Add 2% activated carbon for decolorization and filter.

Adjust the pH of the filtrate to 2-3 with hydrochloric acid.

Spin-filter the solution, wash the filter cake with water, and dry to obtain the final product.

The reported yield for this method is 72.4%, with a melting point above 198°C.[5]

Visualizations
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The following diagram illustrates the synthesis workflow for 3-Amino-2,4,6-triiodobenzoic
acid.

Quenching

lodination Heating Purification Steps
(ICl, NaCl, HCl) (85-90°C) (Na25205) (Alkali, Decolorization, Acidification)

Click to download full resolution via product page

Caption: Synthesis workflow of 3-Amino-2,4,6-triiodobenzoic acid.

Applications in Research and Development

3-Amino-2,4,6-triiodobenzoic acid serves as a crucial intermediate in the synthesis of various
pharmaceuticals and diagnostic agents. Notably, it is a key precursor for nonionic iodinated X-
ray contrast agents.[8] It is also utilized in the preparation of polymeric hydrogel-based particles
intended for vascular embolization procedures.[5][6] Furthermore, this compound is a vital
starting material for the synthesis of Diatrizoic acid and lodipamide, both of which are used as
contrast media.[3][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Amino-2,4,6-triiodobenzoic acid | C7H413NO2 | CID 18387 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3-Amino-2,4,6-triiodobenzoic acid synthesis - chemicalbook [chemicalbook.com]

veeprho.com [veeprho.com]

echemi.com [echemi.com]

2.
3.
e 4. GSRS [gsrs.ncats.nih.gov]
5.
6. 3-Amino-2,4,6-triiodobenzoic acid | 3119-15-1 [chemicalbook.com]
7.

3-Amino-2,4,6-triiodobenzoic acid CAS#: 3119-15-1 [m.chemicalbook.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b041005?utm_src=pdf-body
https://www.benchchem.com/product/b041005?utm_src=pdf-body
https://www.benchchem.com/product/b041005?utm_src=pdf-body-img
https://www.benchchem.com/product/b041005?utm_src=pdf-body
https://www.benchchem.com/product/b041005?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1329018.htm
https://www.echemi.com/products/pid_Seven24916-3-amino-246-triiodobenzoicacid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5369351.htm
https://veeprho.com/impurities/3-amino-246-triiodobenzoic-acid/
https://eureka.patsnap.com/patent-CN114213268A
https://www.benchchem.com/product/b041005?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-2_4_6-triiodobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-2_4_6-triiodobenzoic-acid
https://www.chemicalbook.com/synthesis/3-amino-2-4-6-triiodobenzoic-acid.htm
https://veeprho.com/impurities/3-amino-246-triiodobenzoic-acid/
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/99H77D8MTD
https://www.echemi.com/products/pid_Seven24916-3-amino-246-triiodobenzoicacid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5369351.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5369351_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 8. 5-Amino-2,4,6-triiodoisophthalic acid | 35453-19-1 [chemicalbook.com]

e 9. Synthesis method of key intermediate of diatrizoic acid - Eureka | Patsnap
[eureka.patsnap.com]

 To cite this document: BenchChem. [physical and chemical characteristics of 3-Amino-2,4,6-
triiodobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041005#physical-and-chemical-characteristics-of-3-
amino-2-4-6-triindobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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